3-((4-Chlorophenyl)sulfonyl)-4-(4-phenylpiperazin-1-yl)quinoline
Description
3-((4-Chlorophenyl)sulfonyl)-4-(4-phenylpiperazin-1-yl)quinoline, also known as CPQ, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of pharmacology.
Scientific Research Applications
Catalyst Development and Synthesis
A titanium nanomaterial-based sulfonic acid catalyst was developed for synthesizing derivatives similar to 3-((4-Chlorophenyl)sulfonyl)-4-(4-phenylpiperazin-1-yl)quinoline. This method offers high yield, simple methodology, and cost-effectiveness for potential large-scale production, indicating its utility in synthetic chemistry (Murugesan et al., 2017).
Optical and Structural Properties
The structural and optical properties of certain quinoline derivatives, which may include compounds similar to this compound, have been studied. This research is significant for applications in materials science, especially in the development of nano- and meso-structures with enhanced electronic and photonic properties (Zeyada et al., 2016).
Anticancer Research
In cancer research, 4-aminoquinoline derived sulfonyl analogs, which are structurally related to this compound, have shown promising results. One such compound demonstrated significant effectiveness against various cancers, including breast cancer, and was found to be less toxic to normal cells (Solomon et al., 2019).
Antibacterial Applications
A study on the synthesis of quinoxaline derivatives has shown that these compounds have potent antibacterial activities. This suggests potential applications of this compound in developing new antibacterial agents (Alavi et al., 2017).
properties
IUPAC Name |
3-(4-chlorophenyl)sulfonyl-4-(4-phenylpiperazin-1-yl)quinoline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H22ClN3O2S/c26-19-10-12-21(13-11-19)32(30,31)24-18-27-23-9-5-4-8-22(23)25(24)29-16-14-28(15-17-29)20-6-2-1-3-7-20/h1-13,18H,14-17H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CVZIKQSYGLGAMU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2)C3=C(C=NC4=CC=CC=C43)S(=O)(=O)C5=CC=C(C=C5)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H22ClN3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
464.0 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-benzyl-2-{[11-(4-methoxyphenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl]sulfanyl}acetamide](/img/structure/B2893619.png)
![2-[5-(4-ethylphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl]-N-phenylacetamide](/img/structure/B2893638.png)